Cas no 81475-41-4 (6H-Purin-6-one, 2-amino-1,9-dihydro-9-[[(2-hydroxyethyl)thio]methyl]-)

• Product Name: 6H-Purin-6-one, 2-amino-1,9-dihydro-9-[[(2-hydroxyethyl)thio]methyl]-
• CAS No: 81475-41-4
• MF: C₈H₁₁N₅O₂S
• MW: 241.270239114761
• CID: 703863
• PubChem ID: 136229031
• Update Time: 2025-04-19

6H-Purin-6-one, 2-amino-1,9-dihydro-9-[[(2-hydroxyethyl)thio]methyl]- Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one, 2-amino-1,9-dihydro-9-[[(2-hydroxyethyl)thio]methyl]-
• 2-amino-9-(2-hydroxyethylsulfanylmethyl)-3H-purin-6-one
• 2-Amino-9-{[(2-hydroxyethyl)sulfanyl]methyl}-3,9-dihydro-6H-purin-6-one
• 81475-41-4
• DTXSID40840144
• 2-Amino-9-(((2-hydroxyethyl)thio)methyl)-1H-purin-6(9H)-one
• 9-{2-hydroxyethylthiomethyl)guanine

• Inchi： 1S/C8H11N5O2S/c9-8-11-6-5(7(15)12-8)10-3-13(6)4-16-2-1-14/h3,14H,1-2,4H2,(H3,9,11,12,15)
• InChI Key： VNXPAWVBZPSHAD-UHFFFAOYSA-N
• SMILES： S(CCO)CN1C=NC2C(NC(N)=NC1=2)=O

Computed Properties

• Exact Mass: 241.06334578g/mol
• Monoisotopic Mass: 241.06334578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 131Ų